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Compound of Interest

Compound Name: Chilorotrifluoroethylene

Cat. No.: B104687

Introduction

Polychlorotrifluoroethylene (PCTFE) is a high-performance, melt-processable fluoropolymer
renowned for its exceptional performance in extreme conditions, particularly in cryogenic
applications.[1] Its unique combination of mechanical strength, dimensional stability, and
chemical inertness over a wide temperature range makes it a preferred material for critical
sealing components in the aerospace, chemical processing, pharmaceutical, and electronics
industries.[2][3] These notes provide a detailed overview of PCTFE's properties and its
application in cryogenic seals and gaskets for researchers, scientists, and drug development
professionals.

Key Attributes for Cryogenic Sealing

PCTFE's suitability for cryogenic sealing stems from a unique set of properties that ensure
reliability and integrity at extremely low temperatures.[4][5]

» Wide Operating Temperature Range: PCTFE maintains its structural integrity and sealing
capability over a broad temperature spectrum, with a useful range from approximately
-240°C to 150°C (-400°F to 302°F).[4][6][7] It shows no signs of brittleness even at
temperatures as low as -255°C, a critical feature for applications involving liquefied gases
like nitrogen (LN2), oxygen (LOX), hydrogen (LH2), and helium (LHe).[2][8]

o Excellent Dimensional Stability: Compared to other fluoropolymers like
Polytetrafluoroethylene (PTFE), PCTFE exhibits superior dimensional stability and a lower

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b104687?utm_src=pdf-interest
https://www.benchchem.com/product/b104687?utm_src=pdf-body
https://m.youtube.com/watch?v=-D21u1VJYII
https://www.3pcorporate.com/en/materials/pctfe/
https://www.azom.com/article.aspx?ArticleID=2342
https://www.polyfluor.nl/en/materials/pctfe/
https://cnkpipefitting.com/pctfe-gasket-pctfe-washer-for-lng-cryogenic-sealing/
https://www.polyfluor.nl/en/materials/pctfe/
https://www.curbellplastics.com/materials/plastics/pctfe/
https://www.ptfeparts.com/materials/pctfe/
https://www.3pcorporate.com/en/materials/pctfe/
https://www.curbellplastics.com/resource-library/articles/alternatives-to-pctfe-for-cryogenic-valve-seats/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

coefficient of thermal expansion.[6][9] This property is crucial in cryogenic sealing, as it
minimizes thermal mismatch with adjacent metal components during extreme temperature
cycling, preventing leaks.[5][10]

e Low Gas Permeability: PCTFE has the lowest water vapor transmission rate of any plastic
and demonstrates extremely low permeability to other gases.[11][12] This makes it an ideal
material for high-vacuum systems and for containing cryogenic fluids, ensuring minimal loss
of product and preventing contamination.[2]

» Resistance to Cold Flow (Creep): PCTFE possesses high compressive strength and is highly
resistant to cold flow or creep, especially when compared to PTFE.[2][13] This allows PCTFE
seals and gaskets to maintain their shape and sealing force under sustained mechanical
loads, even at cryogenic temperatures.

o Chemical and Radiation Resistance: As a fluoropolymer, PCTFE is resistant to attack by
most chemicals and oxidizing agents.[9] It is compatible with liquid oxygen and shows
greater resistance to radiation than PTFE, making it suitable for aerospace and nuclear
service applications.[2][13]

o Low Outgassing and Moisture Absorption: PCTFE exhibits near-zero moisture absorption
and very low outgassing properties, which are critical for applications in vacuum
environments, such as those found in space and in sensitive laboratory instruments.[6][11]
[14]

Data Presentation: Properties of PCTFE

The following tables summarize the key mechanical, thermal, and physical properties of
PCTFE. Values can vary based on the specific grade, processing method, and thermal history
of the material.[7][15]

Table 1. General Mechanical and Physical Properties of PCTFE (Typical Values at Room
Temperature)
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Property ASTM Test Value Units Citations
Specific Gravity D792 2.11-2.17 g/cm?3 [6]
Tensile Strength D638 30-50 MPa [16]
Elongation at

D638 100 - 250 % [7][15]
Break
Flexural Strength D790 66 -71 MPa [15]
Flexural Modulus D790 14-1.7 GPa [15]
Compressive

D695 39-44 MPa [15]
Strength
Hardness D2240 90 Shore D [7]
Water Absorption

D570 <0.01 % [11]
(24 hr)
Outgassing

E595 0.01 % [3]
(TML)

Table 2: Thermal Properties of PCTFE
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Property ASTM Test Value Units Citations
Continuous
Service - -240 to 150 °C [4]
Temperature
Melting Point - ~211 °C [2]
Glass Transition

- ~45 °C [17]
Temperature (Tg)
Heat Deflection
Temperature (1.8 D648 126 °C [15]

MPa)

Coefficient of
cm/cm/°C (30 to

Linear Thermal D696 5.1x10-5 [15]
) 100°C)
Expansion
Thermal
o C177 0.21 W/m-K [15]
Conductivity
Flammability UL 94 V-0 - [12]

Experimental Protocols

Protocol 1: Cryogenic Helium Leak Testing of PCTFE Gaskets

This protocol outlines a procedure for quantifying the leak rate of a PCTFE gasket at cryogenic
temperatures using a helium mass spectrometer, based on established testing methodologies.
[18][19][20]

Objective: To determine the sealing performance and integrity of a PCTFE gasket under
cryogenic conditions and thermal cycling.

Apparatus and Materials:
o Test fixture (e.g., flange assembly) capable of holding the PCTFE gasket.

e Cryocooler or liquid nitrogen bath for cooling the test fixture.
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o Calibrated helium mass spectrometer leak detector.[19][21]
e High-pressure gaseous helium (GHe) source with regulator.
o Temperature sensors (e.g., thermocouples) and pressure transducers.
e Vacuum pump and vacuum chamber (if using an outside-in test method).
» Data acquisition system.
o PCTFE test gaskets.
Procedure:
o Gasket Installation and Initial Leak Check:
o Clean the sealing surfaces of the test fixture to remove any contaminants.

o Install the PCTFE gasket into the fixture and torque the bolts to a predefined assembly
stress (e.g., 30 MPa).[18]

o Connect the fixture to the helium leak detector and evacuate the downstream side to
create a vacuum.

o Pressurize the upstream side of the gasket with gaseous helium to a specified test
pressure (e.g., 31-40 bar).[18][19]

o Measure and record the initial helium leak rate at ambient temperature. The system itself
should be verified to be leak-tight.[22]

e Cryogenic Thermal Cycling:

o Begin cooling the test fixture down to the target cryogenic temperature (e.g., -196°C for
LN2 applications). Monitor the temperature continuously.

o Once the target temperature is reached and stabilized, allow the fixture to "soak" for a
predetermined period (e.g., 60 minutes) to ensure thermal equilibrium.
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o Maintain the helium pressure on the upstream side of the gasket throughout the cooling
and soaking period.

o Leak Rate Measurement at Cryogenic Temperature:

o With the gasket at the stable cryogenic temperature and under pressure, measure the
helium leak rate using the mass spectrometer.

o Record the leak rate over a specified duration (e.g., 20 minutes) to ensure a stable
reading.[22] The acceptable leak rate is often application-specific, with stringent
requirements for aerospace applications (e.g., < 1x10~° std cc/sec).[20]

o Warm-up and Re-testing:

o Allow the test fixture to warm up to ambient temperature naturally or through a controlled

heating process.

o Once at ambient temperature, repeat the leak rate measurement (as in Step 1) to assess
the gasket's performance after a thermal cycle.

 Vibration Testing (Optional, for Aerospace Applications):

o For applications requiring validation against launch conditions, subject the test fixture with
the installed gasket to a specified vibration profile at ambient temperature.[19][20]

o Following vibration testing, repeat the entire cryogenic thermal cycling and leak testing
procedure (Steps 2-4) to determine if the seal's integrity was compromised.[19]

Data Analysis:
o Plot the measured leak rates against temperature and cycle number.

o Compare the pre- and post-test leak rates at ambient temperature to evaluate the effect of

thermal cycling and/or vibration.

o Determine if the gasket meets the maximum allowable leak rate for the intended application.

Visualizations
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Caption: Logical flow from PCTFE's structure to its cryogenic sealing performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Polychlorotrifluoroethylene (PCTFE)
in Cryogenic Seals and Gaskets]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104687#application-of-pctfe-in-cryogenic-seals-and-
gaskets]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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